Cas no 1999203-73-4 (2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid)

• Product Name: 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid
• CAS No: 1999203-73-4
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 5866686
• PubChem ID: 165607386
• Update Time: 2025-08-04

2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid
• EN300-1111798
• 1999203-73-4

• Inchi： 1S/C9H14BrN3O2/c1-5(2)3-7(9(14)15)13-4-6(10)8(11)12-13/h4-5,7H,3H2,1-2H3,(H2,11,12)(H,14,15)
• InChI Key： BTKODNXJAKEGII-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid

Introduction to 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid (CAS No. 1999203-73-4)

2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid, identified by the CAS number 1999203-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and therapeutic potential. The presence of both amino and bromo substituents on the pyrazole ring, along with the unique side chain of 4-methylpentanoic acid, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structure of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid incorporates several key functional groups that contribute to its reactivity and biological interactions. The 3-amino group on the pyrazole ring provides a site for hydrogen bonding and potential coordination with metal ions, which is crucial for enzyme inhibition and receptor binding. Meanwhile, the 4-bromo substituent enhances electrophilicity, making the molecule susceptible to nucleophilic attacks and allowing for further derivatization. The side chain of 4-methylpentanoic acid introduces a hydrophobic region, which can influence solubility and membrane permeability, factors that are critical for drug bioavailability.

In recent years, pyrazole derivatives have been extensively studied due to their wide range of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties. The specific combination of functional groups in 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid positions it as a versatile scaffold for developing novel therapeutic agents. For instance, the amino group can be used to form peptidomimetics or to link with other pharmacophores, while the bromo group can serve as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most exciting applications of this compound is in the development of targeted cancer therapies. Pyrazole derivatives have shown promise in inhibiting kinases and other enzymes overexpressed in tumor cells. The bromo group on the pyrazole ring can be exploited to design small-molecule inhibitors that disrupt oncogenic signaling pathways. Additionally, the methylpentanoic acid moiety may enhance cell membrane penetration, improving drug delivery to solid tumors. Preliminary studies suggest that derivatives of this compound could exhibit potent activity against various cancer types by modulating key molecular targets.

The pharmaceutical industry has increasingly focused on structure-based drug design, leveraging computational methods to predict binding affinities and optimize lead compounds. 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid, with its well-defined structure and functional groups, is an ideal candidate for such approaches. High-throughput screening (HTS) and virtual screening (VS) techniques can be employed to identify potential drug candidates rapidly. Furthermore, molecular dynamics simulations can help elucidate how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, atherosclerosis, and autoimmune disorders. Pyrazole derivatives have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes such as COX-2 and LOX. The amino group in 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid could interact with these targets to modulate inflammatory pathways effectively. Moreover, its ability to cross cell membranes may enhance therapeutic efficacy by reaching intracellular sites of inflammation.

In conclusion,2-(3-amino-4-bromo-1H-pyrazol-1-yl)-4-methylpentanoic acid (CAS No. 1999203-73-4) represents a valuable building block for medicinal chemists exploring novel therapeutic strategies. Its unique structural features make it suitable for designing drugs targeting various diseases, particularly cancer and inflammatory disorders. As research progresses, further optimization of this scaffold could yield next-generation therapeutics with improved potency and selectivity. The growing interest in pyrazole derivatives underscores their potential as pharmacological tools, making compounds like this one indispensable in modern drug discovery efforts.